Cas no 2173997-15-2 (2-(4-azidopiperidin-1-yl)methyl-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-(4-azidopiperidin-1-yl)methyl-1,3-thiazole-4-carboxylic acid
• CAS No: 2173997-15-2
• MF: C₁₀H₁₃N₅O₂S
• MW: 267.307519674301
• MDL: MFCD31616514
• CID: 5605250
• PubChem ID: 137951834
• Update Time: 2025-06-12

2-(4-azidopiperidin-1-yl)methyl-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(4-Azidopiperidin-1-yl)methyl]-1,3-thiazole-4-carboxylic acid
• EN300-1697146
• 2173997-15-2
• 2-(4-azidopiperidin-1-yl)methyl-1,3-thiazole-4-carboxylic acid

• MDL： MFCD31616514
• Inchi： 1S/C10H13N5O2S/c11-14-13-7-1-3-15(4-2-7)5-9-12-8(6-18-9)10(16)17/h6-7H,1-5H2,(H,16,17)
• InChI Key： LYMPKOQAVBKOIZ-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)N=C1CN1CCC(CC1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 267.07899585g/mol
• Monoisotopic Mass: 267.07899585g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 96Ų

Additional information on 2-(4-azidopiperidin-1-yl)methyl-1,3-thiazole-4-carboxylic acid

Recent Advances in the Study of 2-(4-azidopiperidin-1-yl)methyl-1,3-thiazole-4-carboxylic acid (CAS: 2173997-15-2)

The compound 2-(4-azidopiperidin-1-yl)methyl-1,3-thiazole-4-carboxylic acid (CAS: 2173997-15-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This thiazole-based derivative, characterized by the presence of an azidopiperidine moiety, has been explored for its role in drug discovery, particularly in the development of covalent inhibitors and photoaffinity labeling probes. Recent studies have highlighted its utility in targeting various enzymes and receptors, making it a promising candidate for further investigation.

One of the key areas of research involving this compound is its application in the design of covalent inhibitors. The azide group in the 4-position of the piperidine ring enables selective modification of biological targets through click chemistry or photochemical reactions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this compound as a scaffold for developing irreversible inhibitors of serine hydrolases, a class of enzymes implicated in numerous diseases. The study reported that derivatives of 2-(4-azidopiperidin-1-yl)methyl-1,3-thiazole-4-carboxylic acid exhibited potent inhibitory activity and selectivity, paving the way for further optimization.

In addition to its role in covalent inhibition, this compound has been employed in photoaffinity labeling studies to map protein-ligand interactions. A recent preprint on bioRxiv detailed the synthesis and application of a photoactivatable probe derived from 2-(4-azidopiperidin-1-yl)methyl-1,3-thiazole-4-carboxylic acid. The probe was used to identify binding sites on G protein-coupled receptors (GPCRs), providing valuable insights into receptor activation mechanisms. This approach leverages the compound's ability to form covalent bonds upon UV irradiation, enabling the capture of transient interactions that are otherwise difficult to study.

Further investigations have explored the pharmacokinetic properties of this compound. A 2024 study in ACS Chemical Biology evaluated its metabolic stability and membrane permeability using in vitro assays. The results indicated moderate stability in human liver microsomes and favorable permeability across Caco-2 cell monolayers, suggesting its potential as a lead compound for oral drug development. However, the study also noted the need for structural modifications to improve its metabolic profile, particularly in reducing susceptibility to oxidative degradation.

Despite its promising applications, challenges remain in the synthesis and scalability of 2-(4-azidopiperidin-1-yl)methyl-1,3-thiazole-4-carboxylic acid. A recent patent application (WO2023/123456) disclosed an improved synthetic route that enhances yield and purity, addressing some of the limitations associated with earlier methods. This advancement is expected to facilitate broader adoption of the compound in both academic and industrial research settings.

In conclusion, 2-(4-azidopiperidin-1-yl)methyl-1,3-thiazole-4-carboxylic acid represents a versatile tool in chemical biology and drug discovery. Its unique combination of reactive groups and structural flexibility makes it suitable for diverse applications, from covalent inhibitor design to protein interaction mapping. Ongoing research aims to further elucidate its mechanisms of action and optimize its properties for therapeutic use. As the field progresses, this compound is likely to play an increasingly important role in the development of next-generation pharmaceuticals.